Cas no 1020087-60-8 (4-(4-Aminophenylthio)pyridin-2-amine)

• Product Name: 4-(4-Aminophenylthio)pyridin-2-amine
• CAS No: 1020087-60-8
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• MDL: MFCD23131135
• CID: 4783722
• Update Time: 2025-06-15

4-(4-Aminophenylthio)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenylthio)pyridin-2-amine
• 4-(4-aminophenyl)sulfanylpyridin-2-amine
• 4-(4-Aminophenylthio)pyridin-2-amine

• MDL： MFCD23131135
• Inchi： 1S/C11H11N3S/c12-8-1-3-9(4-2-8)15-10-5-6-14-11(13)7-10/h1-7H,12H2,(H2,13,14)
• InChI Key： AZJKNVWNXDTUJC-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C=1)N)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.9
• Topological Polar Surface Area: 90.2

Additional information on 4-(4-Aminophenylthio)pyridin-2-amine

Comprehensive Overview of 4-(4-Aminophenylthio)pyridin-2-amine (CAS No. 1020087-60-8) and Its Applications

The compound 4-(4-Aminophenylthio)pyridin-2-amine (CAS No. 1020087-60-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This aminophenylthio pyridine derivative is characterized by its unique structural features, combining a pyridine ring with an aminophenylthio moiety. Such molecular architecture makes it a valuable intermediate in the synthesis of more complex compounds, particularly in the development of novel drug candidates and advanced materials.

In recent years, the demand for heterocyclic compounds like 4-(4-Aminophenylthio)pyridin-2-amine has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing focus on targeted therapies for cancer and autoimmune diseases. The compound's thioether linkage and amino functionalities provide multiple sites for further chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening.

From a materials science perspective, 4-(4-Aminophenylthio)pyridin-2-amine has shown promise in the development of organic semiconductors and conductive polymers. Its ability to facilitate electron transfer and its thermal stability make it an attractive candidate for optoelectronic applications, aligning with current industry trends toward flexible electronics and energy-efficient devices. The compound's aromatic system contributes to its π-conjugation properties, which are crucial for charge transport in such materials.

The synthesis of 4-(4-Aminophenylthio)pyridin-2-amine typically involves nucleophilic aromatic substitution reactions, where careful control of reaction conditions is essential to achieve high yields and purity. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to minimize environmental impact, addressing the increasing demand for sustainable chemical processes. This aligns with broader industry movements toward green synthesis and atom economy principles.

Analytical characterization of 4-(4-Aminophenylthio)pyridin-2-amine employs various techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, especially when used as a pharmaceutical intermediate. The growing importance of quality by design (QbD) approaches in chemical manufacturing has further emphasized the need for robust analytical methods for compounds like this.

In the context of drug discovery, 4-(4-Aminophenylthio)pyridin-2-amine serves as a valuable molecular building block for creating compounds with potential biological activity. Its structure is particularly interesting for designing molecules that might interact with protein targets involved in inflammation and cell proliferation. The current focus on personalized medicine and targeted drug delivery systems has increased the relevance of such versatile intermediates in medicinal chemistry research.

The commercial availability of 4-(4-Aminophenylthio)pyridin-2-amine (CAS No. 1020087-60-8) has expanded in recent years, with suppliers offering various grades from research grade to GMP-compliant materials. This availability supports its growing use across different research areas and facilitates its adoption in both academic and industrial settings. The compound's stability under standard storage conditions contributes to its practicality as a research chemical.

Looking forward, the applications of 4-(4-Aminophenylthio)pyridin-2-amine are expected to expand further as research continues into its properties and potential uses. The compound's unique combination of structural features positions it well for emerging applications in bioconjugation chemistry, materials science, and medicinal chemistry. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly grow.

For researchers working with 4-(4-Aminophenylthio)pyridin-2-amine, it's important to consider its solubility properties and reactivity characteristics when designing experiments. The compound typically shows good solubility in polar organic solvents, which facilitates its use in various chemical transformations. Proper handling and storage, following standard laboratory safety protocols, ensure optimal results when working with this material.

The scientific literature contains numerous references to 4-(4-Aminophenylthio)pyridin-2-amine and related compounds, reflecting the ongoing interest in this chemical class. Recent publications have explored its use in creating novel small molecule therapeutics and as a component in functional materials. This body of research continues to grow as new applications are discovered and existing ones are optimized.